Cas no 59445-76-0 (1-[7-methoxy-4-(4-methoxybenzoyl)-1-benzofuran-2-yl]ethanone)

• Product Name: 1-[7-methoxy-4-(4-methoxybenzoyl)-1-benzofuran-2-yl]ethanone
• CAS No: 59445-76-0
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 950163
• PubChem ID: 307207
• Update Time: 2025-04-19

1-[7-methoxy-4-(4-methoxybenzoyl)-1-benzofuran-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[7-methoxy-4-(4-methoxybenzoyl)-1-benzofuran-2-yl]ethanone
• (2-acetyl-7-methoxy-benzofuran-4-yl)-(4-methoxy-phenyl)-methanone
• AC1L7AFU
• NSC205058
• 59445-76-0
• DTXSID80308576
• 1-[7-Methoxy-4-(4-methoxybenzoyl)-1-benzofuran-2-yl]ethan-1-one
• NSC-205058

• Inchi： 1S/C19H16O5/c1-11(20)17-10-15-14(8-9-16(23-3)19(15)24-17)18(21)12-4-6-13(22-2)7-5-12/h4-10H,1-3H3
• InChI Key： WSFQCMSKOAPKIR-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2=C1C(=CC=C2C(C1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 324.09978
• Monoisotopic Mass: 324.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7
• XLogP3: 3.6

Experimental Properties

• Density: 1.228
• Boiling Point: 504.1°C at 760 mmHg
• Flash Point: 258.7°C
• Refractive Index: 1.593
• PSA: 65.74
• LogP: 3.88360